
Physicochemical properties of Nebracetam

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-(4-Aminomethyl-benzyl)-

pyrrolidin-2-one

CAS No.: 953752-30-2

Cat. No.: B1340487

Get Quote

Technical Whitepaper: Physicochemical Characterization and Bio-Analytical Profiling of

Nebracetam

Executive Summary
Nebracetam (WEB 1881) is a pyrrolidinone derivative within the racetam class, distinct from its

congeners (e.g., piracetam, aniracetam) due to its specific M1-muscarinic agonist activity.

Unlike classical racetams that primarily modulate AMPA receptors or membrane fluidity,

Nebracetam acts directly on the cholinergic system, facilitating intracellular calcium influx. This

guide provides a comprehensive physicochemical profile, detailing its structural properties,

solubility behavior, and a self-validating HPLC protocol for bio-analytical quantification.

Chemical Identity & Structural Analysis
Nebracetam possesses a unique benzyl substitution at the N-1 position and an aminomethyl

group at the C-4 position of the pyrrolidone ring. This structural configuration confers higher

lipophilicity compared to piracetam, enhancing Blood-Brain Barrier (BBB) permeability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1340487#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification

IUPAC Name (RS)-4-(Aminomethyl)-1-benzylpyrrolidin-2-one

Common Code
WEB 1881 (Free Base), WEB 1881 FU

(Fumarate Salt)

CAS Number 97205-34-0 (Free Base)

Molecular Formula C₁₂H₁₆N₂O

Molecular Weight
204.27 g/mol (Free Base); 524.6 g/mol

(Fumarate)

Stereochemistry
Racemic mixture (RS) containing a chiral center

at C-4

Key Functional Groups
Lactam (cyclic amide), Primary Amine

(aminomethyl), Benzyl ring

Core Physicochemical Properties
Understanding the ionization and solubility profile is critical for formulation and in vitro assay

development.

Ionization (pKa) & Lipophilicity (LogP)
Unlike neutral racetams (e.g., oxiracetam), Nebracetam contains a basic primary amine.

pKa (Calculated): ~9.97 (Aminomethyl group).

Implication: At physiological pH (7.4), the amine is predominantly protonated (

), increasing aqueous solubility but potentially limiting passive diffusion unless paired with
an endogenous transporter or relying on the equilibrium fraction of the uncharged species.

LogP (Computed): ~0.23 – 0.48.

Implication: The compound exhibits a balanced hydrophilic-lipophilic profile. The benzyl

group provides sufficient lipophilicity for membrane interaction, while the ionized amine

ensures solubility in aqueous physiological fluids.
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Solubility Profile
Free Base: Poorly soluble in water; soluble in organic solvents (DMSO, Ethanol, Methanol).

Fumarate Salt (WEB 1881 FU): Significantly improved aqueous solubility.

Protocol Note: For in vitro cellular assays (e.g., Jurkat cells), dissolve the fumarate salt in

a small volume of DMSO (stock 100 mM) and dilute into aqueous buffer (PBS) to <0.1%

DMSO final concentration.

Mechanism of Action: Cholinergic Signaling
Pathway
Nebracetam functions as an M1-muscarinic agonist.[1][2] The following diagram illustrates the

signal transduction pathway leading to the cognitive-enhancing effects (calcium mobilization).
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Figure 1: Signal transduction pathway of Nebracetam acting via M1 muscarinic receptors to

elevate intracellular calcium and activate PKC.

Analytical Methodology: HPLC Quantification
This protocol is designed for the quantification of Nebracetam in biological fluids or

pharmaceutical formulations. It utilizes the UV absorbance of the benzyl and amide moieties.

Chromatographic Conditions (Self-Validating Protocol)
System: HPLC with UV-Vis or Diode Array Detector (DAD).
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Column: C18 Reverse Phase (e.g., LiChrospher 100 RP-18, 5 µm, 250 x 4.6 mm).

Mobile Phase:

Solvent A: 10 mM Potassium Phosphate Buffer (pH 3.0). Note: Low pH suppresses silanol

activity and keeps the amine protonated for consistent retention.

Solvent B: Acetonitrile (HPLC Grade).

Ratio: Isocratic 70:30 (Buffer:ACN) or Gradient (10% B to 60% B over 15 min).

Flow Rate: 1.0 mL/min.

Detection: 210 nm (Amide/Benzyl absorption).

Temperature: 25°C (Ambient).

Injection Volume: 20 µL.

Sample Preparation (Plasma/Serum)
Aliquot: Transfer 100 µL of plasma to a centrifuge tube.

Precipitation: Add 200 µL of ice-cold Acetonitrile (containing Internal Standard, e.g.,

Piracetam or Phenacetin).

Vortex: Mix vigorously for 30 seconds.

Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C.

Supernatant: Collect supernatant and dilute 1:1 with Mobile Phase A (Buffer) to match initial

mobile phase strength.

Injection: Inject into HPLC.

Stability Profiling Workflow
Nebracetam contains a lactam ring susceptible to hydrolysis and a primary amine susceptible

to oxidation.
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Figure 2: Forced degradation workflow to establish stability-indicating analytical methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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